exo-(1R,5S,6s)-3-benzyl-3-azabicyclo[3.1.1]heptan-6-amine

• IUPAC Name: (1R,5S)-3-benzyl-3-azabicyclo[3.1.1]heptan-6-amine
• InChI: InChI=1S/C13H18N2/c14-13-11-6-12(13)9-15(8-11)7-10-4-2-1-3-5-10/h1-5,11-13H,6-9,14H2/t11-,12+,13?
• InChI Key: PZBJODSAGVQRDZ-FUNVUKJBSA-N
• Canonical SMILES: C1C2CN(CC1C2N)CC3=CC=CC=C3
• Isomeric SMILES: C1[C@@H]2CN(C[C@H]1C2N)CC3=CC=CC=C3
• Molecular Formula: C13H18N2
• Molecular Weight: 202.30 g/mol

Description

“exo-(1R,5S,6s)-3-benzyl-3-azabicyclo[3.1.1]heptan-6-amine” is a chemical compound. It is a type of 3-azabicyclo[3.1.1]heptane.

Synthesis Analysis

A general approach to 3-azabicyclo[3.1.1]heptanes, including “exo-(1R,5S,6s)-3-benzyl-3-azabicyclo[3.1.1]heptan-6-amine”, involves the reduction of spirocyclic oxetanyl nitriles. This transformation has been studied for its mechanism, scope, and scalability.

Molecular Structure Analysis

In 2022, bicyclo[3.1.1]heptanes were proposed to mimic the fragment of meta-substituted benzenes in biologically active compounds. Both cores had similar angles between the exit vectors (119–120°), a similar distance between substituents (4.8–5.0 Å), and similar physicochemical properties.

Chemical Reactions Analysis

The core of “exo-(1R,5S,6s)-3-benzyl-3-azabicyclo[3.1.1]heptan-6-amine” was incorporated into the structure of the antihistamine drug Rupatidine instead of the pyridine ring, which led to a dramatic improvement in physicochemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of “exo-(1R,5S,6s)-3-benzyl-3-azabicyclo[3.1.1]heptan-6-amine” are not explicitly mentioned in the available sources.

Scientific Research Applications

Synthesis and Characterization

Research has demonstrated methods for synthesizing and characterizing derivatives of azabicyclo compounds, highlighting their structural and stereochemical diversity. For instance, Kasyan et al. (2007) detailed the synthesis and characterization of N-(alkyl- and benzylsulfonyl)-exo-2-hydroxy-4-azatricyclo[4.2.1.03,7]nonanes, showcasing the transformation of exo-sulfonamides into epoxy derivatives and the role of stereoisomerism in determining the products obtained from reactions with peroxy acids (Kasyan et al., 2007).

Chemical Reactions and Mechanisms

The work by Coldham et al. (1999) on the synthesis of 7-azabicyclo[2.2.1]heptanes through anionic cyclization emphasizes the stereoselective and regiospecific nature of these reactions, contributing to the understanding of how specific structural features of azabicyclo compounds can be selectively synthesized (Coldham et al., 1999).

Applications in Medicinal Chemistry

Allemann and Vogel (1991) explored the aminohydroxylations of exo-2-cyano-7-oxabicyclo[2.2.1]hept-5-en-2-yl acetate, leading to protected forms of exo-5-amino-exo-6-hydroxy-7-oxabicyclo[2.2.1]heptan-2-one. This work contributes to the development of novel compounds with potential application in medicinal chemistry by providing a method to obtain highly stereoselective products (Allemann & Vogel, 1991).

Advanced Organic Synthesis Techniques

Further research by Gensini et al. (2002) into the intramolecular reductive cyclopropanation of α-(N-allylamino)-substituted N,N-dialkylcarboxamides and carbonitriles highlights the synthesis of compounds with the 1-amino-3-azabicyclo[3.1.0]hexane and 1-amino-3-azabicyclo[4.1.0]heptane skeleton, illustrating advanced organic synthesis techniques that expand the toolbox for creating complex bicyclic structures (Gensini et al., 2002).

Mechanism of Action

The mechanism of action of “exo-(1R,5S,6s)-3-benzyl-3-azabicyclo[3.1.1]heptan-6-amine” is not explicitly mentioned in the available sources.

Safety and Hazards

The safety and hazards of “exo-(1R,5S,6s)-3-benzyl-3-azabicyclo[3.1.1]heptan-6-amine” are not explicitly mentioned in the available sources.

Future Directions

The future directions of “exo-(1R,5S,6s)-3-benzyl-3-azabicyclo[3.1.1]heptan-6-amine” are not explicitly mentioned in the available sources.